(2Z)-2-(2,4-dichlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-2-[(2,4-dichlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C16H10Cl2O5S/c1-24(20,21)23-11-4-5-12-14(8-11)22-15(16(12)19)6-9-2-3-10(17)7-13(9)18/h2-8H,1H3/b15-6-
• InChI Key: GPPCJXJUFITGLN-UUASQNMZSA-N
• Canonical SMILES: CS(=O)(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=C(C=C(C=C3)Cl)Cl)O2
• Isomeric SMILES: CS(=O)(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C=C(C=C3)Cl)Cl)/O2
• Molecular Formula: C16H10Cl2O5S
• Molecular Weight: 385.2 g/mol

Description

(2Z)-2-(2,4-dichlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is a useful research compound. Its molecular formula is C16H10Cl2O5S and its molecular weight is 385.21. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reaction Mechanisms

• Direct Preparation from O-Arylhydroxylamines : The reaction of O-arylhydroxylamine hydrochlorides with ketones in the presence of methanesulfonic acid leads to benzofuran derivatives via a one-pot condensation-rearrangement-cyclization reaction sequence (Contiero et al., 2009).

• Ring Expansion Reactions : 5-Hydroxymethyl-2-isoxazoline-2-oxide methanesulfonates undergo treatment with TiCl4 to form benzofuro[3,2-d]-1,2-oxazines or 4-o-chlorophenyl-5,6-dihydro-4H-1,2-oxazines, suggesting a mechanism involving 3H-indole-1-oxide zwitterion as a key intermediate (Harada et al., 1993).

• Synthesis Involving Methanesulfonyl Chloride : The reaction of 1-(4-chloro- and 2,4-dichlorophenyl)-2-(1-methyl-2-imidazolyl)ethanones with glycerol in the presence of methanesulfonic acid leads to various derivatives, demonstrating the versatility of methanesulfonyl chloride in these reactions (Upadhyaya et al., 1997).

• Fused S-Triazole Synthesis : The reaction of 2-methanesulfonyl-5-phenyl-1,3,4-oxadiazole with binucleophilic reagents in the presence of triethylamine leads to fused s-triazoles, highlighting the role of methanesulfonyl groups in such transformations (Sasaki et al., 1984).

Catalytic and Intermediate Roles

• Catalysis in Benzoxazole Synthesis : Methanesulfonic acid has been used effectively as a catalyst in the one-pot synthesis of 2-substituted benzoxazoles from carboxylic acids, indicating its potential as a versatile catalyst in organic synthesis (Kumar et al., 2008).

• Production of Linear Alkylbenzenes : Methanesulfonic acid is used as a catalyst for the electrophilic addition of long-chain olefins to benzene, demonstrating its industrial application in producing linear alkylbenzenes (Luong et al., 2004).